Cas no 2703781-85-3 (2-methyl-2-(1H-1,2,3-triazol-1-yl)propanoic acid hydrochloride)

• Product Name: 2-methyl-2-(1H-1,2,3-triazol-1-yl)propanoic acid hydrochloride
• CAS No: 2703781-85-3
• MF: C₆H₁₀ClN₃O₂
• MW: 191.615499973297
• MDL: MFCD34550828
• CID: 5615206
• PubChem ID: 165944896
• Update Time: 2025-10-22

2-methyl-2-(1H-1,2,3-triazol-1-yl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2703781-85-3
• EN300-33049731
• Z5214962225
• 2-methyl-2-(1H-1,2,3-triazol-1-yl)propanoic acid hydrochloride

• MDL： MFCD34550828
• Inchi： 1S/C6H9N3O2.ClH/c1-6(2,5(10)11)9-4-3-7-8-9;/h3-4H,1-2H3,(H,10,11);1H
• InChI Key： FAFIXXAITGOATD-UHFFFAOYSA-N
• SMILES： Cl.OC(C(C)(C)N1C=CN=N1)=O

Computed Properties

• Exact Mass: 191.0461543g/mol
• Monoisotopic Mass: 191.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68Ų

Additional information on 2-methyl-2-(1H-1,2,3-triazol-1-yl)propanoic acid hydrochloride

2-Methyl-2-(1H-1,2,3-Triazol-1-Yl)Propanoic Acid Hydrochloride: A Comprehensive Overview

The compound 2-methyl-2-(1H-1,2,3-triazol-1-yl)propanoic acid hydrochloride (CAS No. 2703781-85-3) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of organic compounds known as triazole derivatives, which have gained considerable attention due to their unique chemical properties and versatile functionalities. The molecule consists of a triazole ring attached to a propanoic acid moiety with a methyl group substitution, forming a structure that exhibits both acidic and aromatic characteristics.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various routes, including click chemistry methodologies. The incorporation of the triazole ring into the structure is particularly noteworthy, as it imparts stability and reactivity to the molecule. This makes it an ideal candidate for applications in drug design, material science, and catalysis. The hydrochloride salt form of the compound further enhances its solubility and bioavailability, making it suitable for pharmaceutical applications.

One of the most promising areas of research involving 2-methyl-2-(1H-1,2,3-triazol-1-yl)propanoic acid hydrochloride is its role in drug discovery. The triazole moiety is known to exhibit significant biological activity, including antimicrobial, anticancer, and anti-inflammatory properties. Recent studies have demonstrated that this compound can serve as a potent inhibitor of key enzymes involved in various disease pathways. For instance, researchers have explored its potential as an inhibitor of cyclooxygenase (COX) enzymes, which are central to inflammation and pain management.

In addition to its pharmaceutical applications, this compound has also found utility in the field of material science. The triazole group's ability to form stable complexes with metal ions has led to its use in the synthesis of novel materials with tailored magnetic and electronic properties. For example, recent work has highlighted its role in the development of metal-organic frameworks (MOFs) that exhibit exceptional catalytic activity in organic transformations.

The synthesis of 2-methyl-2-(1H-1,2,3-triazol-1-yl)propanoic acid hydrochloride typically involves a combination of nucleophilic substitution and coupling reactions. One common approach is the reaction of an appropriate alkyne with an azide under copper-catalyzed conditions—a process known as the Huisgen cycloaddition. This method not only ensures high yields but also allows for precise control over the stereochemistry of the product.

From an analytical standpoint, this compound can be characterized using a variety of techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into its molecular structure and purity. Furthermore, its physical properties, including melting point and solubility, have been extensively studied to optimize its formulation for different applications.

Looking ahead, the continued exploration of 2-methyl-2-(1H-1,2,3-triazol-1-yl)propanoic acid hydrochloride is expected to yield further breakthroughs in both academic research and industrial development. Its unique combination of chemical stability and biological activity positions it as a valuable tool in addressing some of the most pressing challenges in modern science.